4-Isopropyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylamine
Cat. No. B8438169
M. Wt: 206.28 g/mol
InChI Key: YVILVEQTZOVBQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06489322B1
Procedure details
To 4-isopropyl-7-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine (17.46 g) in methanol (1.5 1) was added acetic acid (36 ml) and zinc dust (36 g) portionwise, and the mixture was stirred for 3 h. The mixture was diluted with water (1 1), basified with conc. ammonium hydroxide (250 ml), and extracted with ethyl acetate (5×250 ml). The extracts were dried with magnesium sulfate, filtered and concentrated to an oil (11.34 g, 74%) which was used immediately in the next step.
Name
4-isopropyl-7-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine
Quantity
17.46 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH:1]([N:4]1[CH2:10][C:9]2[CH:11]=[C:12]([N+:15]([O-])=O)[CH:13]=[CH:14][C:8]=2[O:7][CH2:6][CH2:5]1)([CH3:3])[CH3:2].C(O)(=O)C.[OH-].[NH4+]>CO.O.[Zn]>[CH:1]([N:4]1[CH2:10][C:9]2[CH:11]=[C:12]([NH2:15])[CH:13]=[CH:14][C:8]=2[O:7][CH2:6][CH2:5]1)([CH3:3])[CH3:2] |f:2.3|
|
Inputs
Step One
|
Name
|
4-isopropyl-7-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine
|
|
Quantity
|
17.46 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)N1CCOC2=C(C1)C=C(C=C2)[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
36 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
36 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Zn]
|
Step Two
|
Name
|
|
|
Quantity
|
250 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[NH4+]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred for 3 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with ethyl acetate (5×250 ml)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The extracts were dried with magnesium sulfate
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated to an oil (11.34 g, 74%) which
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(C)(C)N1CCOC2=C(C1)C=C(C=C2)N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
